Cas no 2248210-05-9 ((2R)-6,6,6-Trifluoro-2-methylhexan-1-ol)

• Product Name: (2R)-6,6,6-Trifluoro-2-methylhexan-1-ol
• CAS No: 2248210-05-9
• MF: C₇H₁₃F₃O
• MW: 170.172733068466
• CID: 5759137
• PubChem ID: 122599104
• Update Time: 2025-05-23

(2R)-6,6,6-Trifluoro-2-methylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-6,6,6-Trifluoro-2-methylhexan-1-ol
• UPUBASFJIUJJNY-ZCFIWIBFSA-N
• 2248210-05-9
• SCHEMBL18125200
• EN300-6506761

• Inchi： 1S/C7H13F3O/c1-6(5-11)3-2-4-7(8,9)10/h6,11H,2-5H2,1H3/t6-/m1/s1
• InChI Key： UPUBASFJIUJJNY-ZCFIWIBFSA-N
• SMILES： FC(CCC[C@@H](C)CO)(F)F

Computed Properties

• Exact Mass: 170.09184952g/mol
• Monoisotopic Mass: 170.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-6,6,6-Trifluoro-2-methylhexan-1-ol

Chemical Profile of (2R)-6,6,6-Trifluoro-2-methylhexan-1-ol (CAS No. 2248210-05-9)

(2R)-6,6,6-Trifluoro-2-methylhexan-1-ol is a fluorinated alcohol with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound, identified by its CAS number 2248210-05-9, possesses a chiral center at the second carbon atom, making it an interesting candidate for the development of enantiomerically pure pharmaceuticals. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, attributes that are highly valued in drug design.

The molecular structure of (2R)-6,6,6-Trifluoro-2-methylhexan-1-ol consists of a six-carbon chain with three fluorine atoms substituting at the 6th carbon position and a methyl group at the 2nd carbon. This configuration imparts a high degree of rigidity to the molecule, which can be advantageous in binding to biological targets with high specificity. The alcohol functional group at the 1st carbon provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The introduction of fluorine atoms into organic molecules often leads to improved pharmacological activity, reduced metabolic degradation, and increased bioavailability. This compound exemplifies these benefits, making it a valuable building block for drug discovery programs. Its chiral nature further adds to its appeal, as enantiopure compounds are often preferred in pharmaceutical applications due to their reduced side effects and improved therapeutic efficacy.

Recent studies have highlighted the potential of (2R)-6,6,6-Trifluoro-2-methylhexan-1-ol as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in creating novel ligands for G-protein coupled receptors (GPCRs), which are critical targets in many therapeutic areas. The fluorinated backbone enhances binding affinity and selectivity, while the chiral center allows for the design of enantiomerically pure ligands that can modulate receptor activity with high precision.

The compound's structural features also make it suitable for applications in materials science and polymer chemistry. Fluorinated alcohols are known for their ability to impart special properties to materials, such as low surface energy and chemical inertness. These characteristics are particularly useful in developing advanced materials for coatings, adhesives, and specialty polymers.

From a synthetic chemistry perspective, (2R)-6,6,6-Trifluoro-2-methylhexan-1-ol serves as an excellent intermediate for constructing more complex fluorinated molecules. Its versatile reactivity allows chemists to introduce various functional groups at different positions along the carbon chain. This flexibility is crucial for developing libraries of compounds with diverse biological activities.

The pharmaceutical industry has been particularly keen on exploring fluorinated alcohols due to their potential as drug candidates or pharmacophores. The ability to fine-tune physicochemical properties through strategic fluorination has led to several breakthroughs in drug development. For example, fluoroalcohols have been incorporated into antiviral and anticancer agents where their unique properties contribute to improved drug efficacy and reduced toxicity.

In conclusion, (2R)-6,6,6-Trifluoro-2-methylhexan-1-ol (CAS No. 2248210-05-9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its structural features—chiral center, multiple fluorine atoms, and alcohol functional group—make it an attractive candidate for further research and development. As our understanding of fluorinated chemistry continues to evolve, compounds like this one are likely to play an increasingly important role in advancing therapeutic interventions and material innovations.